VEGFR2/KDR/Flk-1
  • Acrizanib
    Acrizanib
    • Cat. No.:
    • B605158
    • CAS No.:
    • 1229453-99-9
    • Molecular Formula:
    • C20H18F3N7O2
    • Molecular Weight:
    • 445.4 g/mol
    Description
    Acrizanib is under investigation in clinical trial NCT02355028 (LHA510 Proof-of-concept Study as a Maintenance Therapy for Patients With Wet Age-related Macular Degeneration).
    VEGFR-2 inhibitor for topical tr...
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  • WHI-P180 hydrochloride
    WHI-P180 hydrochloride
    • Cat. No.:
    • B1139176
    • CAS No.:
    • Molecular Formula:
    • C16H16ClN3O3
    • Molecular Weight:
    • 333.77 g/mol
    Description
    WHI-P180 hydrochloride is a potent EGFR and Cdk2 inhibitors with IC50 of 4.0 and 1.0 uM, respectively.IC50 Value: 1 uM (Cdk2);  4 uM (EGFR)Target: EGFR;  CDK2in vitro: WHI-P180 moderately inhibited ABC...
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  • Dovitinib lactate
    Dovitinib lactate
    • Cat. No.:
    • B1141236
    • CAS No.:
    • 692737-80-7
    • Molecular Formula:
    • C24H27FN6O4
    • Molecular Weight:
    • 482.5 g/mol
    Description
    Dovitinib Lactate is the orally bioavailable lactate salt of a benzimidazole-quinolinone compound with potential antineoplastic activity. Dovitinib strongly binds to fibroblast growth factor receptor 3 (FGFR3) a...
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  • Lenvatinib
    Lenvatinib
    • Cat. No.:
    • B1674733
    • CAS No.:
    • 417716-92-8
    • Molecular Formula:
    • C21H19ClN4O4
    • Molecular Weight:
    • 426.9 g/mol
    Description
    Lenvatinib is a member of the class of quinolines that is the carboxamide of 4-{3-chloro-4-[(cyclopropylcarbamoyl)amino]phenoxy}-7-methoxyquinoline-6-carboxylic acid. A multi-kinase inhibitor and orphan drug use...
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  • Famitinib
    Famitinib
    • Cat. No.:
    • B3064310
    • CAS No.:
    • 945380-27-8
    • Molecular Formula:
    • C23H27FN4O2
    • Molecular Weight:
    • 410.5 g/mol
    Description
    Famitinib has been used in trials studying the treatment of Colorectal Cancer, Renal Cell Cancer, Colorectal Cancer Recurrent, Colorectal Cancer Metastatic, and Metastatic Renal Cell Cancer, among others.
    Fam...
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  • Sitravatinib Malate
    Sitravatinib Malate
    • Cat. No.:
    • B3325933
    • CAS No.:
    • 2244864-88-6
    • Molecular Formula:
    • C37H35F2N5O9S
    • Molecular Weight:
    • 763.8 g/mol
    Description
    Sitravatinib Malate is the malate form of sitravatinib, an orally bioavailable, receptor tyrosine kinase (RTK) inhibitor, with potential antineoplastic activity. Upon administration, sitravatinib binds to and in...
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  • SA-VA
    SA-VA
    • Cat. No.:
    • B12376047
    • CAS No.:
    • Molecular Formula:
    • C50H53ClF3N11O7S
    • Molecular Weight:
    • 1044.5 g/mol
    Description
    SA-VA is a useful research compound. Its molecular formula is C50H53ClF3N11O7S and its molecular weight is 1044.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SA-VA suitable for many rese...
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  • Apoptotic agent-4
    Apoptotic agent-4
    • Cat. No.:
    • B12384747
    • CAS No.:
    • Molecular Formula:
    • C22H28N4O3S2
    • Molecular Weight:
    • 460.6 g/mol
    Description
    Apoptotic agent-4 is a useful research compound. Its molecular formula is C22H28N4O3S2 and its molecular weight is 460.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Apoptotic agent-4 sui...
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  • Fgfr3-IN-2
    Fgfr3-IN-2
    • Cat. No.:
    • B12408815
    • CAS No.:
    • Molecular Formula:
    • C28H39N9O4S
    • Molecular Weight:
    • 597.7 g/mol
    Description
    Fgfr3-IN-2 is a useful research compound. Its molecular formula is C28H39N9O4S and its molecular weight is 597.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Fgfr3-IN-2 suitable for many ...
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  • Hdac-IN-35
    Hdac-IN-35
    • Cat. No.:
    • B15581688
    • CAS No.:
    • Molecular Formula:
    • C17H13ClF3N3O3
    • Molecular Weight:
    • 399.7 g/mol
    Description
    Hdac-IN-35 is a useful research compound. Its molecular formula is C17H13ClF3N3O3 and its molecular weight is 399.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Hdac-IN-35 suitable for ma...
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